Cas no 1544614-31-4 (1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl-)

• Product Name: 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl-
• CAS No: 1544614-31-4
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD28630117
• CID: 5082938
• PubChem ID: 83905291
• Update Time: 2025-06-15

1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl-
• 4-Chloro-5-cyClopropyl-1H-pyrazol-3-amine
• 1H-?Pyrazol-?3-?amine, 4-?chloro-?5-?cyclopropyl-
• D94376
• starbld0032119
• AS-78365
• 1544614-31-4

• MDL： MFCD28630117
• Inchi： 1S/C6H8ClN3/c7-4-5(3-1-2-3)9-10-6(4)8/h3H,1-2H2,(H3,8,9,10)
• InChI Key： FPWSSWBNRFUQCQ-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NNC=1C1CC1

Computed Properties

• Exact Mass: 157.0406750g/mol
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7

Additional information on 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl-

1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl (CAS No. 1544614-31-4): An Overview of a Promising Compound in Medicinal Chemistry

1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl (CAS No. 1544614-31-4) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of diseases such as cancer and inflammatory disorders.

The chemical structure of 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl consists of a pyrazole ring substituted with a chloro group at the 4-position and a cyclopropyl group at the 5-position. The pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The presence of the chloro and cyclopropyl substituents further enhances its reactivity and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the pharmacological properties of 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

Moreover, 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl has shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic option for managing these debilitating conditions.

The synthesis of 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been reported, including multistep processes involving cyclization reactions and functional group transformations. One common approach involves the reaction of a suitable nitrile with an appropriate amine to form the pyrazole ring, followed by substitution reactions to introduce the chloro and cyclopropyl groups. These synthetic methods are crucial for ensuring the availability of high-purity material for further research and development.

In addition to its therapeutic potential, 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl has also been explored for its use as a ligand in chemical biology studies. Ligands are molecules that bind to specific receptors or proteins, allowing researchers to study their interactions and functions. The unique structural features of this compound make it an excellent candidate for developing ligands that can selectively target specific biomolecules, thereby providing valuable insights into biological processes.

The safety profile of 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl is another important aspect that has been investigated. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe option for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 1H-Pyrazol-3-amine, 4-chloro-5-cyclopropyl (CAS No. 1544614-31-4) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel drugs targeting cancer and inflammatory diseases. Continued research into its synthesis, biological activities, and safety profile will undoubtedly contribute to advancing our understanding of this compound and its potential therapeutic uses.